Cas no 1902908-81-9 (3-(2H-1,3-benzodioxol-5-yl)methyl-1-(octahydro-1,4-benzodioxin-6-yl)urea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)methyl-1-(octahydro-1,4-benzodioxin-6-yl)urea
• CAS No: 1902908-81-9
• MF: C₁₇H₂₂N₂O₅
• MW: 334.366984844208
• CID: 6334422
• PubChem ID: 92092121
• Update Time: 2025-10-28

3-(2H-1,3-benzodioxol-5-yl)methyl-1-(octahydro-1,4-benzodioxin-6-yl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)methyl-1-(octahydro-1,4-benzodioxin-6-yl)urea
• 1-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(octahydrobenzo[b][1,4]dioxin-6-yl)urea
• AKOS025354509
• 1-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-(1,3-benzodioxol-5-ylmethyl)urea
• 1902908-81-9
• 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(octahydro-1,4-benzodioxin-6-yl)urea
• F6482-2427

• Inchi： 1S/C17H22N2O5/c20-17(18-9-11-1-3-14-15(7-11)24-10-23-14)19-12-2-4-13-16(8-12)22-6-5-21-13/h1,3,7,12-13,16H,2,4-6,8-10H2,(H2,18,19,20)
• InChI Key： GGNHNYIYNSYMGC-UHFFFAOYSA-N
• SMILES： O1CCOC2CCC(CC12)NC(NCC1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 334.15287181g/mol
• Monoisotopic Mass: 334.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78Ų

Additional information on 3-(2H-1,3-benzodioxol-5-yl)methyl-1-(octahydro-1,4-benzodioxin-6-yl)urea

3-(2H-1,3-Benzodioxol-5-yl)methyl-1-(octahydro-1,4-benzodioxin-6-yl)urea

The compound 3-(2H-1,3-benzodioxol-5-yl)methyl-1-(octahydro-1,4-benzodioxin-6-yl)urea (CAS No. 1902908-81-9) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzodioxole ring and a benzodioxin moiety connected via a urea linkage. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent studies have highlighted the importance of benzodioxole and benzodioxin derivatives in drug discovery. These structures are known for their ability to interact with various biological targets, including enzymes and receptors. The urea group in this compound further enhances its potential as a bioisostere or as a component in peptide-like molecules. This makes it an attractive candidate for research in medicinal chemistry.

The synthesis of 3-(2H-1,3-benzodioxol-5-yl)methyl-substituted ureas has been explored in recent literature, with particular emphasis on optimizing reaction conditions to achieve high yields and purity. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production of this compound for commercial applications.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and cellular pathways. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its ability to modulate ion channels has been investigated, suggesting its role in neurodegenerative diseases. These findings underscore the importance of further research into the pharmacokinetic and pharmacodynamic properties of this compound.

The structural versatility of octahydro-1,4-benzodioxin derivatives also makes them valuable in materials science. Their ability to form stable complexes with metal ions has led to their use in catalysis and sensor development. Furthermore, the incorporation of these moieties into polymer frameworks has been explored for applications in drug delivery systems and advanced materials.

In conclusion, the compound 3-(2H-1,3-benzodioxol-5-yl)methyl-octahydro-benzodioxin-substituted urea represents a fascinating area of research with wide-ranging implications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological applications, positions it as a key molecule for future innovations in chemistry and medicine.